2-(4-{[(4-bromophenyl)amino]methyl}-2-ethoxyphenoxy)acetamide

• IUPAC Name: 2-[4-[(4-bromoanilino)methyl]-2-ethoxyphenoxy]acetamide
• InChI: InChI=1S/C17H19BrN2O3/c1-2-22-16-9-12(3-8-15(16)23-11-17(19)21)10-20-14-6-4-13(18)5-7-14/h3-9,20H,2,10-11H2,1H3,(H2,19,21)
• InChI Key: BCRZVOVGKPTUKF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNC2=CC=C(C=C2)Br)OCC(=O)N
• Molecular Formula: C17H19BrN2O3
• Molecular Weight: 379.2 g/mol

Description

2-(4-{[(4-bromophenyl)amino]methyl}-2-ethoxyphenoxy)acetamide, also known as BPAE, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. BPAE is a synthetic compound that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

2-(4-{[(4-bromophenyl)amino]methyl}-2-ethoxyphenoxy)acetamide acts as a ligand for GPR35, which is a G protein-coupled receptor that is expressed in various tissues, including the brain, heart, and immune system. When 2-(4-{[(4-bromophenyl)amino]methyl}-2-ethoxyphenoxy)acetamide binds to GPR35, it activates intracellular signaling pathways that regulate various cellular processes, including cell migration and proliferation. 2-(4-{[(4-bromophenyl)amino]methyl}-2-ethoxyphenoxy)acetamide also activates PKC, which is a family of enzymes that are involved in various cellular processes, including cell growth and differentiation.
Biochemical and Physiological Effects
2-(4-{[(4-bromophenyl)amino]methyl}-2-ethoxyphenoxy)acetamide has been shown to have various biochemical and physiological effects, including the activation of intracellular signaling pathways that regulate cellular processes such as cell migration and proliferation. 2-(4-{[(4-bromophenyl)amino]methyl}-2-ethoxyphenoxy)acetamide has also been shown to activate PKC, which is involved in various cellular processes, including cell growth and differentiation. Additionally, 2-(4-{[(4-bromophenyl)amino]methyl}-2-ethoxyphenoxy)acetamide has been shown to have anti-inflammatory effects, which may make it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-{[(4-bromophenyl)amino]methyl}-2-ethoxyphenoxy)acetamide in lab experiments is that it is a synthetic compound that can be easily synthesized through various methods. Additionally, 2-(4-{[(4-bromophenyl)amino]methyl}-2-ethoxyphenoxy)acetamide has been shown to have a high affinity for GPR35, which makes it a useful tool for studying the function of this receptor in various cellular processes. However, one limitation of using 2-(4-{[(4-bromophenyl)amino]methyl}-2-ethoxyphenoxy)acetamide in lab experiments is that it may have off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-(4-{[(4-bromophenyl)amino]methyl}-2-ethoxyphenoxy)acetamide. One direction is to further investigate the role of 2-(4-{[(4-bromophenyl)amino]methyl}-2-ethoxyphenoxy)acetamide in regulating cellular processes such as cell migration and proliferation. Another direction is to investigate the potential therapeutic applications of 2-(4-{[(4-bromophenyl)amino]methyl}-2-ethoxyphenoxy)acetamide, particularly in the treatment of inflammatory diseases. Additionally, further research is needed to better understand the mechanism of action of 2-(4-{[(4-bromophenyl)amino]methyl}-2-ethoxyphenoxy)acetamide and its effects on intracellular signaling pathways.

Scientific Research Applications

2-(4-{[(4-bromophenyl)amino]methyl}-2-ethoxyphenoxy)acetamide has been used in scientific research as a tool to study the role of certain proteins in cellular processes. Specifically, 2-(4-{[(4-bromophenyl)amino]methyl}-2-ethoxyphenoxy)acetamide has been used as a ligand to study the function of the G protein-coupled receptor 35 (GPR35) in various cellular processes, including cell migration and proliferation. 2-(4-{[(4-bromophenyl)amino]methyl}-2-ethoxyphenoxy)acetamide has also been used as a tool to study the function of the protein kinase C (PKC) family of enzymes in cellular processes.